Cas no 1696261-26-3 (5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile)

• Product Name: 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile
• CAS No: 1696261-26-3
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 5909119
• PubChem ID: 165798290
• Update Time: 2025-07-22

5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile
• 1696261-26-3
• 5-[3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-fluorobenzonitrile
• EN300-1830790

• Inchi： 1S/C13H15FN2/c1-13(2)10(7-16)12(13)8-3-4-11(14)9(5-8)6-15/h3-5,10,12H,7,16H2,1-2H3
• InChI Key： DYCLXTFFCNYERM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile

Introduction to 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile (CAS No. 1696261-26-3) and Its Emerging Applications in Chemical Biology

5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile, identified by its CAS number 1696261-26-3, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its distinct molecular framework and potential pharmacological properties. The compound features a benzonitrile core substituted with a fluorine atom at the 2-position, an aminomethyl group at the 3-position, and a bulky 2,2-dimethylcyclopropyl side chain. This combination of structural elements not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its application in drug discovery and molecular recognition.

The presence of the fluorine atom in the benzonitrile ring is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved binding affinity, and altered electronic properties. These characteristics have made fluorinated molecules valuable scaffolds in medicinal chemistry. In recent years, computational and experimental studies have highlighted the role of fluorine-containing heterocycles in modulating biological activity, with benzonitrile derivatives being no exception. The incorporation of a fluorine atom at the 2-position of the benzonitrile ring in this compound is expected to influence its electronic distribution, thereby affecting its interactions with biological targets.

The aminomethyl group at the 3-position of the molecule introduces a potential site for further functionalization, enabling the synthesis of more complex derivatives through strategies such as amide bond formation or nucleophilic substitution reactions. This feature is particularly useful in drug development, where bioconjugation techniques are frequently employed to enhance target specificity or improve pharmacokinetic profiles. Additionally, the 2,2-dimethylcyclopropyl side chain adds steric bulk to the molecule, which can be exploited to fine-tune binding interactions with protein or nucleic acid targets. Such steric constraints are often critical in designing molecules with high selectivity and low toxicity.

Recent advances in spectroscopic techniques and computational modeling have enabled researchers to gain deeper insights into the structural and dynamic properties of this compound. For instance, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in elucidating the conformational preferences of the dimethylcyclopropyl moiety, while density functional theory (DFT) calculations have provided valuable insights into the electronic structure and reactivity of the benzonitrile ring. These studies have revealed that the fluorine atom exerts a significant influence on the electron density distribution, which could modulate both electrophilic and nucleophilic reactions involving this compound.

In the realm of drug discovery, 5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile has been explored as a potential lead compound for several therapeutic applications. Its unique structural features make it a promising candidate for targeting enzymes involved in inflammatory pathways or metabolic disorders. For example, preliminary computational studies suggest that this compound may interact with active sites of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in inflammatory responses. The presence of both an aminomethyl group and a fluorine atom could allow for precise tuning of binding affinities and selectivity against these targets.

Moreover, the compound's ability to undergo further derivatization makes it an attractive scaffold for generating libraries of analogs for high-throughput screening (HTS). By systematically modifying substituents on the benzonitrile ring or introducing additional functional groups via cross-coupling reactions, researchers can explore a wide spectrum of biological activities. Such strategies have been successfully employed in recent years to identify novel inhibitors of bacterial resistance mechanisms or to develop probes for studying protein-protein interactions.

The role of fluorinated compounds in medicinal chemistry has been further underscored by their prevalence in approved drugs. For instance, fluoroaromatics are known to enhance bioavailability by improving lipophilicity and metabolic stability. The benzonitrile derivative under discussion shares these characteristics, making it a compelling candidate for further development. Additionally, its structural complexity suggests potential applications beyond traditional small-molecule drugs, such as in the design of bioconjugates or imaging agents.

In conclusion,5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile (CAS No. 1696261-26-3) represents a structurally fascinating molecule with significant potential in chemical biology and drug discovery. Its unique combination of functional groups—namely the fluorine atom, aminomethyl, and dimethylcyclopropyl moieties—provides opportunities for diverse applications ranging from enzyme inhibition to molecular imaging. As research continues to uncover new methodologies for functionalizing and studying such compounds,5-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluorobenzonitrile is poised to play an important role in advancing our understanding of biological processes and developing novel therapeutic agents.